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Abstract

Rhein (4,5-dihydroxyanthraquinone-2-carboxylic acid), a lipophilic anthraquinone, is a
prominent bioactive compound found in several medicinal plants, including those of the
Rheum, Cassia, and Polygonum genera.[1][2] For centuries, these plants have been utilized in
traditional medicine, and modern scientific investigation has begun to elucidate the
pharmacological basis for their therapeutic effects. Emerging evidence demonstrates that rhein
possesses a wide spectrum of biological activities, including anti-inflammatory, anticancer,
antimicrobial, neuroprotective, and metabolic regulatory effects.[1][3] This technical guide
provides an in-depth overview of the multifaceted pharmacological properties of rhein, with a
focus on its molecular mechanisms of action. This document is intended to serve as a resource
for researchers and professionals in drug development by summarizing quantitative data,
providing detailed experimental methodologies for key assays, and visualizing the complex
signaling pathways modulated by this promising natural compound.

Anti-inflammatory Activity

Rhein exhibits potent anti-inflammatory properties by modulating key signaling pathways and
reducing the production of pro-inflammatory mediators.[4][5] Its mechanism of action primarily
involves the inhibition of the Nuclear Factor-kappa B (NF-kB) and Mitogen-Activated Protein
Kinase (MAPK) signaling pathways, which are central to the inflammatory response.[6]
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Mechanism of Action

Rhein has been shown to suppress the activation of the NF-kB pathway by preventing the
degradation of the inhibitor of kBa (IkBa).[1][6] This action blocks the nuclear translocation of
the p65 subunit of NF-kB, thereby inhibiting the transcription of NF-kB target genes that encode
for pro-inflammatory cytokines such as Interleukin-13 (IL-1p), Interleukin-6 (IL-6), and Tumor
Necrosis Factor-a (TNF-a).[1][7] Additionally, rhein can inhibit the activation of the NLRP3
inflammasome, a multiprotein complex that plays a crucial role in the production of active IL-1[3.

[8]°]

Quantitative Data: Anti-inflammatory Effects
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Signaling Pathway: NF-kB Inhibition by Rhein
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Figure 1: Mechanism of NF-kB pathway inhibition by Rhein.

Experimental Protocol: ELISA for Cytokine Measurement

This protocol describes the measurement of pro-inflammatory cytokines (e.g., TNF-a, IL-1[3, IL-
6) in cell culture supernatants following treatment with rhein using a sandwich ELISA Kit.

Materials:

o 96-well ELISA plates pre-coated with capture antibody

e Cell culture supernatants from control and rhein-treated cells
e Recombinant cytokine standards

 Biotin-conjugated detection antibody

» Streptavidin-HRP conjugate

e Wash buffer (e.g., PBS with 0.05% Tween-20)

o Assay diluent (e.g., PBS with 1% BSA)

e TMB substrate solution

e Stop solution (e.g., 2N H2S04)

o Microplate reader capable of measuring absorbance at 450 nm
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Procedure:

Preparation of Reagents: Prepare all reagents, including standards and samples, according
to the manufacturer's instructions. Create a standard curve by performing serial dilutions of
the recombinant cytokine standard in assay diluent.

Sample Addition: Add 100 pL of standards and cell culture supernatants (diluted if
necessary) to the appropriate wells of the ELISA plate.

Incubation: Seal the plate and incubate for 2 hours at room temperature or as specified by
the kit manufacturer.

Washing: Aspirate the contents of the wells and wash each well three to four times with 300
uL of wash buffer.

Detection Antibody Addition: Add 100 pL of the diluted biotin-conjugated detection antibody
to each well.

Incubation: Seal the plate and incubate for 1-2 hours at room temperature.
Washing: Repeat the washing step as described in step 4.

Streptavidin-HRP Addition: Add 100 pL of the diluted streptavidin-HRP conjugate to each
well.

Incubation: Seal the plate and incubate for 20-30 minutes at room temperature in the dark.
Washing: Repeat the washing step as described in step 4.

Substrate Addition: Add 100 pL of TMB substrate solution to each well and incubate for 15-
30 minutes at room temperature in the dark, or until a color change is observed.

Stopping the Reaction: Add 50 pL of stop solution to each well. The color will change from
blue to yellow.

Absorbance Measurement: Read the absorbance of each well at 450 nm using a microplate
reader within 30 minutes of adding the stop solution.
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o Data Analysis: Calculate the concentration of the cytokine in the samples by plotting a
standard curve of the absorbance values of the standards versus their known
concentrations.

Anticancer Activity

Rhein has demonstrated significant anticancer effects in a variety of cancer cell lines and
animal models. Its mechanisms of action are multifaceted, involving the induction of apoptosis,
cell cycle arrest, and the inhibition of metastasis and angiogenesis.

Mechanism of Action

Rhein's anticancer activity is mediated through the modulation of several key signaling
pathways. It has been shown to inhibit the PI3K/Akt/mTOR pathway, which is crucial for cell
survival and proliferation.[10] By inhibiting this pathway, rhein can induce apoptosis and
autophagy in cancer cells. Furthermore, rhein can induce S-phase cell cycle arrest by
downregulating the expression of cyclins and cyclin-dependent kinases (CDKs).[6][11] It also
inhibits cancer cell migration and invasion by regulating proteins involved in the epithelial-
mesenchymal transition (EMT).[11]

Quantitative Data: In Vitro Cytotoxicity of Rhein
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Exposure Time

Cell Line Cancer Type ICs0 (UM) (h) Reference

A549 Lung Cancer 47.3 (pg/mL) 24 [1]

PC9 Lung Cancer 24.9 (ug/mL) 24 [1]
Renal Cell

A498 ) ~60 48 [2]
Carcinoma
Renal Cell

786-0 _ ~60 48 2]
Carcinoma
Renal Cell

ACHN ) ~60 48 [2]
Carcinoma

YD-10B Oral Cancer 106.8 24 [11]

Ca9-22 Oral Cancer 90.96 24 [11]
Colon -

Caco-2 0.1-1 (ng/mL) Not specified [12]

Adenocarcinoma

Signaling Pathway: PISK/Akt/mTOR Inhibition by Rhein
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Figure 2: Mechanism of PI3K/Akt/mTOR pathway inhibition by Rhein.
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Experimental Protocol: Cell Viability (CCK-8) Assay

This protocol outlines the procedure for determining the cytotoxic effects of rhein on cancer
cells using the Cell Counting Kit-8 (CCK-8).

Materials:

e Cancer cell line of interest

o Complete cell culture medium

o 96-well cell culture plates

o Rhein stock solution (dissolved in a suitable solvent, e.g., DMSO)
o CCK-8 reagent

» Microplate reader capable of measuring absorbance at 450 nm

o Humidified incubator (37°C, 5% CO2)

Procedure:

» Cell Seeding: Harvest and count the cells. Seed the cells in a 96-well plate at a density of
5,000-10,000 cells per well in 100 pL of complete culture medium.

 Incubation: Incubate the plate for 24 hours in a humidified incubator to allow for cell
attachment.

e Drug Treatment: Prepare serial dilutions of rhein in complete culture medium. Remove the
old medium from the wells and add 100 pL of fresh medium containing various
concentrations of rhein. Include a vehicle control (medium with the same concentration of
solvent used for the rhein stock).

 Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

o CCK-8 Addition: Add 10 pL of CCK-8 reagent to each well.
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 Incubation: Incubate the plate for 1-4 hours in the incubator, or until a visible color change
occurs.

» Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

o Data Analysis: Calculate the cell viability as a percentage of the control. Plot the cell viability
against the rhein concentration and determine the 1Cso value (the concentration of rhein that
inhibits cell growth by 50%).

Antimicrobial Activity

Rhein has demonstrated broad-spectrum antimicrobial activity against a range of pathogenic
bacteria and fungi.

Mechanism of Action

The precise mechanisms of rhein's antimicrobial activity are still under investigation but are
thought to involve the disruption of bacterial cell membranes, inhibition of bacterial metabolic
processes, and the generation of reactive oxygen species (ROS). In Staphylococcus aureus,
rhein has been shown to disrupt membrane stability and hinder metabolic processes. A rhein-
based derivative, RH17, has demonstrated enhanced potency through these mechanisms.[10]

Quantitative Data: Minimum Inhibitory Concentrations
(MIC) of Rhein
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Microorganism Type MIC (pg/mL) Reference
Staphylococcus -
Gram-positive
aureus (MSSA & ) 32-128 [10]
i bacteria
MRSA isolates)
] Gram-positive
Enterococcus species ) >128 [10]
bacteria
Trichophyton rubrum Fungus 62.5 [13]
Trichophyton
Fungus 31.25 [13]
mentagrophytes
Epidermophyton
P Py Fungus 62.5 [13]
floccosum

Experimental Workflow: Broth Microdilution Assay for
MIC Determination
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Figure 3: Workflow for determining the Minimum Inhibitory Concentration (MIC) of Rhein.
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Experimental Protocol: Broth Microdilution Assay for
MIC Determination

This protocol describes the determination of the Minimum Inhibitory Concentration (MIC) of

rhein against a bacterial strain using the broth microdilution method.

Materials:

Bacterial strain of interest

Appropriate broth medium (e.g., Mueller-Hinton Broth)
Sterile 96-well microtiter plates

Rhein stock solution

Sterile saline or PBS

Spectrophotometer

Incubator (37°C)

Procedure:

Inoculum Preparation: Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard
by suspending colonies from an overnight culture in sterile saline. This corresponds to
approximately 1.5 x 108 CFU/mL. Dilute this suspension in broth to achieve a final
concentration of approximately 5 x 10> CFU/mL in the test wells.

Preparation of Rhein Dilutions: Prepare a series of twofold dilutions of the rhein stock
solution in the broth medium directly in the 96-well plate. Typically, 50 uL of broth is added to
each well, followed by 50 uL of the rhein solution to the first well, and then serially diluted
across the plate.

Inoculation: Add 50 uL of the prepared bacterial inoculum to each well, resulting in a final
volume of 100 pL.
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e Controls: Include a positive control well (broth and inoculum, no rhein) and a negative control
well (broth only).

 Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

o MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the
lowest concentration of rhein that completely inhibits visible bacterial growth. The results can
also be quantified by reading the absorbance at 600 nm.

Neuroprotective Activity

Rhein has demonstrated neuroprotective effects in various models of neurological damage,
including cerebral ischemia-reperfusion injury and Alzheimer's disease models.

Mechanism of Action

The neuroprotective effects of rhein are largely attributed to its antioxidant and anti-apoptotic
properties. Rhein can reduce oxidative stress by increasing the activity of antioxidant enzymes
such as superoxide dismutase (SOD) and glutathione peroxidase (GSH-Px), and by decreasing
the levels of malondialdehyde (MDA), a marker of lipid peroxidation.[14] In models of
Alzheimer's disease, rhein has been shown to relieve oxidative stress by activating the
SIRT1/PGC-1a pathway.[7] Furthermore, rhein can inhibit apoptosis by modulating the
expression of Bcl-2 family proteins, decreasing the expression of pro-apoptotic Bax and
increasing the expression of anti-apoptotic Bcl-2, and by inhibiting the activation of caspases.
[14]

Quantitative Data: Neuroprotective Effects of Rhein
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Treatment/Con
Parameter Model . Result Reference
centration
Neurological Rat model of o
i 50 and 100 Significant
Functional cerebral I/R ) ) [14]
o mg/kg Rhein improvement
Scores injury
Rat model of
) 50 and 100 Markedly
Brain Infarct Area  cerebral I/R i [14]
o mg/kg Rhein attenuated
injury
Rat model of o
50 and 100 Significantly
MDA Content cerebral I/R ] [14]
o mg/kg Rhein reduced
injury
Rat model of o
SOD, GSH-Px, 50 and 100 Significantly
o cerebral I/R ) ) [14]
CAT Activity o mg/kg Rhein increased
injury
Rat model of S
) 50 and 100 Significantly
Bax Expression cerebral I/R ) [14]
o mg/kg Rhein downregulated
injury
Rat model of o
) ) Significantly
Bcl-2 Expression  cerebral I/R 100 mg/kg Rhein [14]
o upregulated
injury
Iba-1 Positive ) 20 and 40 mg/kg  Significantly
AD rat brain ] [10]
Area Rhein reduced
) ] 20 and 40 mg/kg  Significantly
NO Generation AD rat brain ] [10]
Rhein reduced

Experimental Workflow: Traumatic Brain Injury (TBI)
Mouse Model

© 2025 BenchChem. All rights reserved. 14 /22 Tech Support


https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://pmc.ncbi.nlm.nih.gov/articles/PMC11428220/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11428220/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Start: Acclimatize Mice

Anesthetize Mouse
(e.g., Isoflurane)

A

Perform Craniotomy

Induce TBI
(Controlled Cortical Impact)

Administer Rhein or Vehicle
(e.g., Intraperitoneal Injection)

Post-Operative Care
and Monitoring

Y

Behavioral Testing
(e.g., Neurological Scoring)

Harvest Brain Tissue for
Histological and
Biochemical Analysis

Data Analysis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 15/22 Tech Support


https://www.benchchem.com/product/b563651?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Figure 4: Workflow for a traumatic brain injury (TBI) mouse model to evaluate the
neuroprotective effects of Rhein.

Experimental Protocol: Traumatic Brain Injury (TBI)
Mouse Model

This protocol provides a general outline for a controlled cortical impact (CCI) model of TBI in
mice to assess the neuroprotective effects of rhein.

Materials:

e Adult male C57BL/6 mice

e Anesthesia machine with isoflurane
» Stereotaxic frame

e CCl device

e Surgical tools

e Rhein solution for injection

» Vehicle control solution

Procedure:

¢ Anesthesia and Surgery: Anesthetize the mouse with isoflurane and place it in a stereotaxic
frame. Perform a craniotomy over the desired cortical region.

e TBI Induction: Induce a unilateral cortical contusion using a CCI device with controlled
parameters (e.g., impact velocity, depth, and duration).

¢ Rhein Administration: Administer rhein or vehicle control via the desired route (e.g.,
intraperitoneal injection) at a predetermined time point post-injury.

o Post-Operative Care: Suture the scalp and provide post-operative care, including analgesics
and monitoring for recovery.
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e Behavioral Assessment: Conduct neurological function tests (e.g., Neurological Severity
Score) at various time points after TBI to assess functional recovery.

o Tissue Collection: At the end of the experiment, euthanize the mice and perfuse with saline
followed by a fixative. Harvest the brains for histological analysis (e.g., infarct volume
measurement) and biochemical assays (e.g., measurement of oxidative stress markers and
apoptotic proteins).

Metabolic Regulation

Rhein has been shown to have beneficial effects on metabolic disorders, including obesity and
diabetes, by regulating lipid and glucose metabolism.

Mechanism of Action

Rhein's effects on metabolism are partly mediated by its role as a liver X receptor (LXR)
antagonist.[14][15] By antagonizing LXRs, rhein can reprogram the expression of genes related
to adipogenesis and cholesterol metabolism.[14][15] It also activates uncoupling protein 1
(UCP1) expression in brown adipose tissue, which can protect against obesity.[14][15] In
diabetic models, rhein has been shown to improve insulin resistance and protect pancreatic [3-
cells from apoptosis. A meta-analysis of animal studies concluded that rhein has beneficial
effects on diabetic nephropathy by ameliorating levels of TGF-1, renal fibrosis, metabolism,
and oxidative stress.[16]

Quantitative Data: Effects of Rhein on Metabolic
Parameters

© 2025 BenchChem. All rights reserved. 17/ 22 Tech Support


https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://researchexperts.utmb.edu/en/publications/protocol-for-inducing-varying-tbi-severity-in-a-mouse-model-using/
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://researchexperts.utmb.edu/en/publications/protocol-for-inducing-varying-tbi-severity-in-a-mouse-model-using/
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://researchexperts.utmb.edu/en/publications/protocol-for-inducing-varying-tbi-severity-in-a-mouse-model-using/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6923681/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Treatment/Dos
Parameter Model Result Reference
age
Animal models of o
) ) ) Significant
Blood Glucose diabetic Rhein treatment ) [16]
reduction
nephropathy
Animal models of o
Serum ) ) ) Significant
o diabetic Rhein treatment ) [16]
Creatinine reduction
nephropathy
Animal models of o
) ) ) ) ] Significant
Urine Protein diabetic Rhein treatment ) [16]
reduction
nephropathy
] Animal models of o
Malondialdehyde , , _ Significant
diabetic Rhein treatment ) [16]
(MDA) reduction
nephropathy
Superoxide Animal models of o
) ) ) ) Significant
Dismutase diabetic Rhein treatment ) [16]
increase
(SOD) nephropathy

Logical Relationship: Rhein's Dual Role in Metabolic

Regulation
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Figure 5: Dual role of Rhein in regulating lipid and glucose metabolism.

Experimental Protocol: Oral Glucose Tolerance Test
(OGTT) in a Diabetic Mouse Model

This protocol describes the procedure for an oral glucose tolerance test (OGTT) to evaluate the
effect of rhein on glucose metabolism in a diabetic mouse model.

Materials:
» Diabetic mouse model (e.g., db/db mice or streptozotocin-induced diabetic mice)
¢ Rhein suspension for oral gavage

¢ Vehicle control

© 2025 BenchChem. All rights reserved. 19/22 Tech Support


https://www.benchchem.com/product/b563651?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Glucose solution (2 g/kg body weight)
e Glucometer and test strips

o Oral gavage needles

Procedure:

e Animal Acclimation and Treatment: Acclimate the mice and treat them with rhein or vehicle
control daily for a specified period (e.g., 4 weeks).

o Fasting: Fast the mice overnight (approximately 12-16 hours) before the OGTT.

» Baseline Blood Glucose: Measure the baseline blood glucose level (t=0) from the tail vein
using a glucometer.

¢ Glucose Administration: Administer a glucose solution (2 g/kg) to each mouse via oral
gavage.

¢ Blood Glucose Monitoring: Measure blood glucose levels at various time points after glucose
administration (e.g., 15, 30, 60, 90, and 120 minutes).

» Data Analysis: Plot the blood glucose concentration over time for both the rhein-treated and
control groups. Calculate the area under the curve (AUC) to quantify the glucose tolerance.

Conclusion

Rhein is a natural compound with a remarkable diversity of biological activities that hold
significant therapeutic potential. Its ability to modulate fundamental cellular processes,
including inflammation, cell proliferation, apoptosis, and metabolism, underscores its promise
as a lead compound for the development of novel therapies for a range of diseases, including
cancer, inflammatory disorders, neurodegenerative diseases, and metabolic syndrome. The
guantitative data and experimental protocols provided in this guide offer a foundation for further
research into the pharmacological properties of rhein and its derivatives. Future studies should
focus on elucidating the complete molecular mechanisms of action, optimizing its
pharmacokinetic properties, and evaluating its efficacy and safety in clinical trials. The
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continued investigation of this multifaceted natural product is warranted to fully unlock its

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Biological
Activities of Rhein]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563651#biological-activities-of-the-parent-compound-
rhein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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